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The following table summarizes the key performance metrics for both methods in the context of
quantifying ERK phosphorylation, a key indicator of MAPK/ERK pathway activation.
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Traditional Western

Parameter IQ-R Assay Advantage
Blot
High (femtogram Moderate (picogram
Sensitivity ah ( J (picog IQ-R Assay
range) to nanogram range)
o Direct quantitative ) o
Quantitation Semi-quantitative IQ-R Assay
readout
High (96- or 384-well Low (manual gel
Throughput ) IQ-R Assay
plate format) processing)
Time to Result ~ 4 hours 1-2days IQ-R Assay
Hands-on Time ~ 1 hour ~4 -6 hours IQ-R Assay
] Low ( < 10,000 High (> 100,000
Required Sample IQ-R Assay
cells/well) cells/lysate)
] ] Possible with different  Limited by antibody
Multiplexing IQ-R Assay

reporters

availability/stripping

Signaling Pathway Overview

The diagram below illustrates the core components of the MAPK/ERK signaling cascade, from

receptor activation to the phosphorylation of ERK.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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